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Compound of Interest

1-Aziridinecarboxamide, N,N'-1,6-
Compound Name: o
hexanediylbis-

Cat. No.: B122226

Essential Safety and Handling Guide for 1-
Aziridinecarboxamide, N,N'-1,6-hexanediylbis-

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Aziridinecarboxamide, N,N'-1,6-hexanediylbis- (CAS No. 2271-93-4). Adherence to these
procedures is vital for ensuring laboratory safety and regulatory compliance. The aziridinyl
groups in this compound are reactive and can present significant health risks upon exposure.

Hazard Identification and Classification

1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- is classified as a hazardous substance.
Key hazards include:

e Serious eye irritation (Category 2)[1]
» Skin sensitization (Category 1), which may cause an allergic skin reaction.[1]

» Potential for dust explosion when fine dust accumulates.[1]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory when handling this compound. The following table summarizes
the required equipment.

PPE Category

Specification

Eye and Face Protection

Wear chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves are required. Double-
gloving is recommended. Suitable materials
include neoprene, butyl rubber, or nitrile rubber.
[2] Inspect gloves for any signs of degradation

before and during use.

Body Protection

A laboratory coat must be worn. For procedures
with a higher risk of splashes or aerosol
generation, a chemically resistant apron or suit

is recommended.[2]

Respiratory Protection

A particulate filter device (EN 143) or a NIOSH-
approved respirator is necessary when handling
the powder or in case of dust formation.[1][3] All
handling of the solid should occur in a certified

chemical fume hood.[2]

Operational and Handling Plan

A systematic approach is essential for the safe handling of 1-Aziridinecarboxamide, N,N'-1,6-

hexanediylbis-.

e Fume Hood: All manipulations, including weighing and solution preparation, must be

conducted inside a certified chemical fume hood to minimize inhalation exposure.[2]

» Decontamination: Before commencing work, decontaminate the work surface within the fume

hood.

» PPE: Don all required personal protective equipment as outlined in the table above.

« Spill Containment: Work on a disposable absorbent pad to contain any potential spills.[2]
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e Weighing: Use a tared, sealed container for weighing to prevent exposure and
contamination.[2]

» Solvent Addition: Slowly add the solvent to the container with the pre-weighed compound.

e Mixing: Ensure the container is securely capped before mixing or sonicating.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation First Aid and Response Measures

Immediately flush the affected area with large

amounts of water for at least 15 minutes.
Skin Contact Remove all contaminated clothing while

flushing.[2] If skin irritation or a rash occurs,

seek immediate medical attention.[1]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) T

the upper and lower eyelids.[2] If eye irritation

persists, seek medical advice.[1]

Move the individual to fresh air immediately.[2] If

breathing is difficult, administer oxygen. If
Inhalation ) ] o o

breathing stops, provide artificial respiration.

Seek immediate medical attention.[2]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3]

Evacuate the area and ensure it is well-
ventilated.[2] Wear appropriate PPE, including
respiratory protection.[2] Contain the spill using
an inert absorbent material (e.g., sand,

Spill Cleanup vermiculite).[2] Collect the absorbent material
and spilled substance into a sealed, labeled
container for hazardous waste disposal.[2][4]
Decontaminate the spill area with a suitable

cleaning agent.[4]

Disposal Plan

All waste containing 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- must be treated as
hazardous waste.

e Solid Waste: Collect all contaminated solid waste (e.g., gloves, absorbent pads, weighing
paper) in a designated, sealed, and clearly labeled hazardous waste container.[2]
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e Liquid Waste: Collect all liquid waste in a sealed, labeled, and chemically resistant container.
Do not mix with other waste streams unless compatibility has been confirmed.[2]

» Professional Disposal: The primary and safest method for disposal is through your
institution's Environmental Health and Safety (EHS) department.[1] Aziridine and its
derivatives are highly reactive, and direct chemical neutralization by laboratory personnel is
not recommended.[1]

o Regulatory Compliance: All disposal must be carried out in strict accordance with local, state,
and federal regulations.[4][5]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 1-Aziridinecarboxamide, N,N'-1,6-
hexanediylbis-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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